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Compound of Interest

Compound Name: 7-Bromo-4-chloro-3-nitroquinoline

Cat. No.: B1289021 Get Quote

An In-depth Technical Guide to 7-Bromo-4-chloro-3-nitroquinoline

This technical guide provides essential information regarding the chemical compound 7-
Bromo-4-chloro-3-nitroquinoline, tailored for researchers, scientists, and professionals in the

field of drug development.

Chemical Identity and Properties
7-Bromo-4-chloro-3-nitroquinoline is a halogenated and nitrated quinoline derivative. Its

chemical structure and properties are fundamental for its application in chemical synthesis and

research.

Property Value Source

Molecular Formula C₉H₄BrClN₂O₂ [1]

Molecular Weight 287.5 g/mol

Monoisotopic Mass 285.91446 Da [1]

CAS Number 723280-98-6 [2]

Structural Information
The structural arrangement of atoms in 7-Bromo-4-chloro-3-nitroquinoline is key to its

reactivity and interactions. The following diagram illustrates the logical relationship of its
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constituent parts.
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Functional components of the molecule.

Experimental Protocols and Applications
Detailed experimental protocols for the use of 7-Bromo-4-chloro-3-nitroquinoline are specific

to the research context and are typically found within published scientific literature. As a

chemical building block, it is utilized in organic synthesis, potentially in the development of

novel pharmaceutical compounds or as a scaffold in medicinal chemistry. Researchers

interested in specific applications should consult scientific databases and journals for detailed

methodologies.

Signaling Pathways
Information regarding the specific signaling pathways modulated by 7-Bromo-4-chloro-3-
nitroquinoline is not broadly available and would be dependent on the biological context in

which it is studied. The investigation of its effects on cellular signaling would constitute a

primary research effort.

Safety and Handling
For detailed safety and handling information, it is essential to consult the Safety Data Sheet

(SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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